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Compound of Interest

Compound Name: 6-Aminoundecane

Cat. No.: B1267033

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aminoundecane, with the CAS registry number 33788-00-0, is a primary aliphatic amine.
Structurally, it is an undecane chain where a hydrogen atom on the sixth carbon has been
substituted with an amino group. This compound is also known by its synonyms, including 6-
Undecylamine and 1-Pentylhexylamine.[1][2][3] Its chemical formula is C11H25N.[1][4][5] This
document provides a comprehensive overview of its known properties, safety information, and
potential, albeit not extensively documented, areas of application for research and
development.

Physicochemical Properties

The fundamental physicochemical properties of 6-Aminoundecane are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property Value Source

Molecular Formula C11H25N [11[4115]

Molecular Weight 171.32 g/mol [1][617]

IUPAC Name undecan-6-amine [718]
6-Undecylamine, 1-

Synonyms ) [1][2]13]
Pentylhexylamine

CAS Number 33788-00-0 [1]14]

Physical Form

Colorless to yellow liquid or

semi-solid or solid

[4]

Boiling Point

158°C at 28 mmHg

[2]

Density

0.79 g/cm?3 (Predicted:
0.799+0.06 g/cm3)

[2][6]

Refractive Index

1.44 (Range: 1.4340 to
1.4380)

[2](6]

Flash Point 93°C [6]

pKa 11.13+0.35 (Predicted) [2]
GFBRYGJZWXLRFR-

InChl Key [11[4]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 6-

Aminoundecane. The National Institute of Standards and Technology (NIST) provides mass

spectrum and IR spectrum data for this compound.[1][9]

Synthesis

While specific, detailed experimental protocols for the synthesis of 6-Aminoundecane are not

readily available in the public domain, a general and common method for the synthesis of

similar secondary amines is through the reductive amination of a corresponding ketone. In the
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case of 6-Aminoundecane, this would involve the reductive amination of 6-undecanone. This
process typically utilizes a reducing agent in the presence of ammonia.

A generalized workflow for such a synthesis is depicted below:

Generalized Reductive Amination Workflow

Solvent
(e.g., Methanol, Ethanol)

Reducing Agent
(e.g., NaBH3CN, H2/Catalyst) Y
5 Reductive Amination _ [ 6-Aminoundecane Purification - "
R V@—{ (Product) H(e.g., Distillation, Chromatography) R3] AT S
Ammonia [)
(Nitrogen Source)

6-Undecanone
(Starting Material)

Click to download full resolution via product page

Generalized synthesis workflow for 6-Aminoundecane.

Applications in Research and Drug Development

Currently, there is limited specific information in peer-reviewed literature detailing the
applications of 6-Aminoundecane in drug development or its involvement in specific signaling
pathways. However, long-chain aliphatic amines are a class of compounds with diverse
applications. They can serve as building blocks in organic synthesis, precursors for surfactants,
and as components in the development of novel materials.
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In the context of drug discovery, the lipophilic undecyl chain of 6-Aminoundecane could be
utilized to increase the lipophilicity of a parent drug molecule, potentially improving its
pharmacokinetic properties.[10] This is a common strategy in medicinal chemistry to enhance
the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.

The primary amine group offers a reactive handle for further chemical modifications, allowing
for its conjugation to other molecules of interest.

Safety and Handling

6-Aminoundecane is classified as a hazardous substance. It is corrosive and can cause
severe skin burns and eye damage.[7]

Hazard Statements:
e H227: Combustible liquid.[2][4]
e H314: Causes severe skin burns and eye damage.[2][4][7]

Precautionary Statements: A comprehensive list of precautionary statements can be found on
the material safety data sheets (MSDS) provided by suppliers.[2][4] Key precautions include
wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and
avoiding contact with skin and eyes.

Storage: It is recommended to store 6-Aminoundecane in a dark place under an inert
atmosphere at room temperature.[4] Some suppliers recommend storage at 2-8°C and
protection from light.[2]

Conclusion

6-Aminoundecane is a primary aliphatic amine with well-defined physicochemical properties.
While its specific applications in drug development and involvement in biological pathways are
not extensively documented, its chemical structure suggests potential as a synthetic building
block and a modifying agent in medicinal chemistry. Researchers working with this compound
should adhere to strict safety protocols due to its corrosive nature. Further investigation is
warranted to explore the full potential of 6-Aminoundecane in various scientific and industrial
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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